![molecular formula C16H9FN2O3S2 B2544030 (5E)-3-(4-fluorophenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one CAS No. 300827-47-8](/img/structure/B2544030.png)
(5E)-3-(4-fluorophenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5E)-3-(4-fluorophenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C16H9FN2O3S2 and its molecular weight is 360.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Analysis and Crystallography
The title compound's structural analysis reveals its potential for detailed crystallographic studies due to its planar thiazolidinone and thiadiazole rings. The near-perpendicular orientation of the 4-fluorophenyl and thiadiazole rings highlights its unique geometric configuration, suggesting applications in materials science and molecular engineering (P. Yu et al., 2010).
Synthesis and Antimicrobial Activity
The synthesis of novel thiazolidin-4-one derivatives, including those with sulfanyl groups, has shown promising antimicrobial properties. These compounds have been synthesized through various reactions, exhibiting significant activity against microbial agents. This underscores the compound's potential in developing new antimicrobial agents (M. Gouda et al., 2010).
Anticancer Properties
Recent studies have synthesized and evaluated derivatives of thiazolidin-4-one for their anticancer activities. These compounds demonstrate promising in vitro anticancer activity against various human cancer cell lines, including breast adenocarcinoma cells (MCF-7), highlighting their potential as novel anticancer agents (A. Joseph et al., 2013).
Antitumor Screening
5-Ylidene derivatives of 3-(morpholin-4-yl)-2-sulfanylidene-1,3-thiazolidin-4-one have been synthesized and screened for antitumor activity. These compounds exhibit moderate activity against malignant tumor cells, particularly renal cancer cell lines, suggesting a pathway for the development of new antitumor drugs (V. Horishny et al., 2020).
Antimicrobial and Antifungal Agents
Derivatives based on thiazolidinone structures have been investigated for their antibacterial and antifungal properties. This research demonstrates the potential of these compounds to serve as potent antimicrobial and antifungal agents, providing a foundation for new therapies in infectious disease management (Shiv Kumar et al., 2012).
High Refractive Index Materials
Research into thiophenyl-substituted benzidines for the synthesis of transparent polyimides with high refractive indices and small birefringences offers applications in optical materials. These findings indicate the compound's utility in developing materials with superior optical properties for technological applications (P. Tapaswi et al., 2015).
Antioxidant Activities
Novel 5-substituted 2-ylidene-1,3-thiazolidin-4-one derivatives have been shown to possess high antioxidant and anticancer activities. The preparation of these compounds and their high yields suggest a significant potential for therapeutic applications, particularly in treatments aimed at oxidative stress-related disorders (K. Saied et al., 2019).
Properties
IUPAC Name |
(5E)-3-(4-fluorophenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9FN2O3S2/c17-11-4-6-12(7-5-11)18-15(20)14(24-16(18)23)9-10-2-1-3-13(8-10)19(21)22/h1-9H/b14-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKRMFLNIQTUUOM-NTEUORMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C=C2C(=O)N(C(=S)S2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/2\C(=O)N(C(=S)S2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.